Cas no 55171-62-5 (1,3-Benzodioxole-5-carbonyl chloride, 6-bromo-)

• Product Name: 1,3-Benzodioxole-5-carbonyl chloride, 6-bromo-
• CAS No: 55171-62-5
• MF: C₈H₄BrClO₃
• MW: 263.472560882568
• CID: 352663
• PubChem ID: 10912357
• Update Time: 2025-04-19

1,3-Benzodioxole-5-carbonyl chloride, 6-bromo- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carbonyl chloride, 6-bromo-
• 6-bromo-1,3-benzodioxole-5-carbonyl chloride
• 6-bromobenzo[d][1,3]dioxole-5-carbonyl chloride
• 55171-62-5
• DTXSID30448153
• SCHEMBL11832759

• Inchi： 1S/C8H4BrClO3/c9-5-2-7-6(12-3-13-7)1-4(5)8(10)11/h1-2H,3H2
• InChI Key： RZGAENGFJFRMLS-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1C(=O)Cl)OCO2

Computed Properties

• Exact Mass: 261.90322
• Monoisotopic Mass: 261.90323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53